4-Cyano-1-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrole-2-carboxylic acid

• IUPAC Name: 4-cyano-1-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrole-2-carboxylic acid
• InChI: InChI=1S/C12H15N3O4/c1-12(2,3)19-11(18)14-8-7(5-13)6-15(4)9(8)10(16)17/h6H,1-4H3,(H,14,18)(H,16,17)
• InChI Key: PONVLPRIQIHPRD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(N(C=C1C#N)C)C(=O)O
• Molecular Formula: C12H15N3O4
• Molecular Weight: 265.26 g/mol

Description

The compound contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. It also has a cyano group (-CN), a carboxylic acid group (-COOH), and a carbonyl group (C=O) as part of an ester. The presence of these functional groups could give the compound various chemical properties and reactivity.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrole ring, possibly through a Paal-Knorr Pyrrole Synthesis or similar method. The cyano, carboxylic acid, and ester groups could be introduced through various reactions, but without specific literature or studies on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure would be largely defined by the pyrrole ring, with the various substituents attached. The exact three-dimensional structure could be influenced by factors like steric hindrance and the need to minimize strain in the molecule.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the functional groups present. For example, the pyrrole ring might undergo electrophilic substitution, the cyano group could be hydrolyzed, and the ester might undergo reactions like esterification or hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on factors like its molecular structure, the functional groups present, and their arrangement. For example, the presence of a carboxylic acid group could result in the compound being acidic.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it shows promise in areas like medicine or materials science, future research could focus on optimizing its synthesis, studying its properties in more detail, or exploring its potential uses.